Cas no 2171966-15-5 (1-(1-aminocycloheptyl)-3,5-dimethylcyclohexan-1-ol)

• Product Name: 1-(1-aminocycloheptyl)-3,5-dimethylcyclohexan-1-ol
• CAS No: 2171966-15-5
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6276448
• PubChem ID: 165734290
• Update Time: 2025-07-09

1-(1-aminocycloheptyl)-3,5-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminocycloheptyl)-3,5-dimethylcyclohexan-1-ol
• EN300-1642452
• 2171966-15-5

• Inchi： 1S/C15H29NO/c1-12-9-13(2)11-15(17,10-12)14(16)7-5-3-4-6-8-14/h12-13,17H,3-11,16H2,1-2H3
• InChI Key： MPCZADGGXFGILR-UHFFFAOYSA-N
• SMILES： OC1(CC(C)CC(C)C1)C1(CCCCCC1)N

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-aminocycloheptyl)-3,5-dimethylcyclohexan-1-ol

Recent Advances in the Study of 1-(1-aminocycloheptyl)-3,5-dimethylcyclohexan-1-ol (CAS: 2171966-15-5)

The compound 1-(1-aminocycloheptyl)-3,5-dimethylcyclohexan-1-ol (CAS: 2171966-15-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the compound's role as a novel modulator of specific neurotransmitter systems, particularly in the context of neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(1-aminocycloheptyl)-3,5-dimethylcyclohexan-1-ol exhibits high affinity for certain G-protein-coupled receptors (GPCRs), suggesting its potential as a lead compound for the development of new neurotherapeutics. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's binding mechanisms.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A preprint article from early 2024 reported that derivatives of 1-(1-aminocycloheptyl)-3,5-dimethylcyclohexan-1-ol showed promising anti-proliferative effects in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the inhibition of key signaling pathways associated with tumor growth and metastasis.

The synthetic pathways for 1-(1-aminocycloheptyl)-3,5-dimethylcyclohexan-1-ol have also seen significant optimization in recent years. A 2023 patent application disclosed an improved synthetic route that increases yield while reducing the formation of undesirable byproducts. This advancement is particularly important for scaling up production for potential clinical trials.

Pharmacokinetic studies conducted in animal models have revealed favorable absorption and distribution profiles for this compound, with good blood-brain barrier penetration - a crucial factor for its potential neurological applications. However, researchers note that further optimization may be needed to address certain metabolic stability issues observed in preliminary studies.

Looking forward, the compound's unique structural features, particularly the combination of cycloheptyl and dimethylcyclohexanol moieties, continue to inspire novel drug design strategies. Several research groups are currently investigating structural analogs that might enhance therapeutic efficacy while minimizing potential side effects. The coming years are likely to see increased preclinical evaluation of this interesting molecule and its derivatives.